4-(2-Phenyl-4-oxazolylmethoxy)benzaldehyde

• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 4-[(2-phenyl-1,3-oxazol-4-yl)methoxy]benzaldehyde
• InChI: InChI=1S/C17H13NO3/c19-10-13-6-8-16(9-7-13)20-11-15-12-21-17(18-15)14-4-2-1-3-5-14/h1-10,12H,11H2
• InChI Key: VITMSGXDCZRXRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CO2)COC3=CC=C(C=C3)C=O

Description

4-(2-Phenyl-4-oxazolylmethoxy)benzaldehyde is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-hydroxybenzaldehyde (1.9 g, 17.0 mmol), dimethyl sulfoxide (50 mL), 2-(chloromethyl)-2-phenyloxazole (3.3 g, 17.0 mmol) and cesium carbonate (11.0 g, 34.0 mmol) was stirred at room temperature for 16 hours. The mixture was poured into water (400 mL) and filtration of the resultant precipitate afforded the crude product. Crystallization of the solids from ethyl acetate gave the product as a light yellow solid in 90.5 % yield, m.p. 94°-96° C. MS (EI, m/e): 279 (M)+